Cas no 90147-24-3 (2-Propenoic acid, 3-(5-nitro-2-furanyl)-, cyanomethyl ester)
90147-24-3 structure
Product Name:2-Propenoic acid, 3-(5-nitro-2-furanyl)-, cyanomethyl ester
CAS No:90147-24-3
MF:C9H6N2O5
MW:222.15434217453
CID:793124
PubChem ID:71430030
Update Time:2025-04-19
2-Propenoic acid, 3-(5-nitro-2-furanyl)-, cyanomethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(5-nitro-2-furanyl)-, cyanomethyl ester
- cyanomethyl 3-(5-nitrofuran-2-yl)prop-2-enoate
- DTXSID40848685
- 90147-24-3
-
- Inchi: 1S/C9H6N2O5/c10-5-6-15-9(12)4-2-7-1-3-8(16-7)11(13)14/h1-4H,6H2
- InChI Key: NQABJVDWTRPRTB-UHFFFAOYSA-N
- SMILES: O1C(=CC=C1C=CC(=O)OCC#N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 222.02767130g/mol
- Monoisotopic Mass: 222.02767130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 109Ų
2-Propenoic acid, 3-(5-nitro-2-furanyl)-, cyanomethyl ester Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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